Cas no 2088320-19-6 (2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2088320-19-6
• MF: C₁₁H₁₇BO₃S
• MW: 240.126882314682
• MDL: MFCD30745348
• CID: 5465945
• PubChem ID: 155819321
• Update Time: 2025-10-24

2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2934527341
• 1,3,2-Dioxaborolane, 2-(5-methoxy-3-thienyl)-4,4,5,5-tetramethyl-

• MDL： MFCD30745348
• Inchi： 1S/C11H17BO3S/c1-10(2)11(3,4)15-12(14-10)8-6-9(13-5)16-7-8/h6-7H,1-5H3
• InChI Key： QEBBXDZMKGPIQF-UHFFFAOYSA-N
• SMILES： S1C(=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Exact Mass: 240.0991457 g/mol
• Monoisotopic Mass: 240.0991457 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.13
• Topological Polar Surface Area: 55.9

Additional information on 2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2088320-19-6)

2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2088320-19-6, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules. The structural features of this compound, particularly its 5-Methoxythiophen-3-yl substituent and the presence of a tetramethyl-substituted dioxaborolane core, make it a versatile building block for the development of novel therapeutic agents.

The dioxaborolane moiety is a crucial component of this compound, providing a stable boronate ester functionality that is highly reactive in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in modern organic synthesis, enabling the efficient construction of carbon-carbon bonds under mild conditions. The tetramethyl substitution on the dioxaborolane ring enhances the electronic properties of the boron center, making it more accessible for such transformations while improving solubility and stability.

The 5-Methoxythiophen-3-yl group introduces aromaticity and electronic richness to the molecule, which can be exploited in drug design to modulate bioactivity. Thiophene derivatives are well-documented for their biological significance, with applications ranging from antiviral to anticancer therapies. The methoxy group further influences the electronic distribution and potential interactions with biological targets, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel boron-containing pharmaceuticals. Boronate esters, in particular, have shown promise as pharmacophores due to their ability to form stable complexes with biological targets and their favorable metabolic profiles. The compound CAS No. 2088320-19-6 exemplifies this trend, as it combines the reactivity of a boronic acid derivative with the structural complexity of a thiophene-based heterocycle.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. Boron-containing compounds have emerged as effective tools for disrupting these interactions due to their unique binding properties. The 5-Methoxythiophen-3-yl moiety can be designed to interact with specific pockets on the target protein, while the boronate ester provides a handle for further derivatization via cross-coupling strategies.

Recent advancements in computational chemistry have also highlighted the utility of this compound in virtual screening campaigns. Molecular modeling studies indicate that derivatives of 2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can effectively bind to various PPIs with high affinity. These studies suggest that optimizing the substitution pattern around the thiophene ring could lead to potent inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the value of organoboron compounds in drug discovery. For instance, boroflutterans and borylated heterocycles have been explored as anticoagulants and kinase inhibitors. The structural motif present in CAS No. 2088320-19-6 aligns well with these trends, offering a platform for generating novel therapeutics with enhanced selectivity and reduced toxicity.

Moreover, the synthetic accessibility of this compound makes it an attractive choice for academic and industrial research labs alike. Modern synthetic methodologies allow for rapid functionalization of the boronate ester group via cross-coupling reactions with aryl or vinyl halides or triflates. This flexibility enables chemists to explore diverse chemical space efficiently.

In conclusion,2-(5-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2088320-19-6) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features combined with its reactivity make it a valuable tool for constructing complex molecules targeting various diseases. As research continues to uncover new therapeutic opportunities in organoboron chemistry,this compound is poised to play a significant role in future drug discovery efforts.